Cas no 1566187-23-2 (3-amino-1-(1,3-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one)

• Product Name: 3-amino-1-(1,3-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one
• CAS No: 1566187-23-2
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• CID: 5702991
• PubChem ID: 112640517
• Update Time: 2023-11-24

3-amino-1-(1,3-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1566187-23-2
• 3-amino-1-[(1,3-thiazol-5-yl)methyl]-1,2-dihydropyridin-2-one
• EN300-1109354
• 3-AMINO-1-(1,3-THIAZOL-5-YLMETHYL)-1,2-DIHYDROPYRIDIN-2-ONE
• 2(1H)-Pyridinone, 3-amino-1-(5-thiazolylmethyl)-
• 3-amino-1-(1,3-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C9H9N3OS/c10-8-2-1-3-12(9(8)13)5-7-4-11-6-14-7/h1-4,6H,5,10H2
• InChI Key： OQHXDNLVZIRYDX-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CN1C=CC=C(C1=O)N

Computed Properties

• Exact Mass: 207.04663309g/mol
• Monoisotopic Mass: 207.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.408±0.06 g/cm3(Predicted)
• Boiling Point: 466.1±45.0 °C(Predicted)
• pka: 3?+-.0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones